N-(4-bromophenyl)-2-{[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide

• Molecular Formula: C17H11BrF3N3OS2
• Molecular Weight: 474.3 g/mol
• IUPAC Name: N-(4-bromophenyl)-2-[4-thiophen-2-yl-6-(trifluoromethyl)pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C17H11BrF3N3OS2/c18-10-3-5-11(6-4-10)22-15(25)9-27-16-23-12(13-2-1-7-26-13)8-14(24-16)17(19,20)21/h1-8H,9H2,(H,22,25)
• InChI Key: OXTAVKXIYACBIH-UHFFFAOYSA-N
• SMILES: C1=CSC(=C1)C2=CC(=NC(=N2)SCC(=O)NC3=CC=C(C=C3)Br)C(F)(F)F

Description

N-(4-bromophenyl)-2-{[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide, commonly known as BPTES, is a small molecule inhibitor that selectively targets the glutaminase enzyme. Glutaminase is an enzyme that plays a key role in the metabolism of glutamine, which is an important amino acid for cell growth and proliferation. BPTES has been shown to have potential therapeutic applications in cancer treatment.

Mechanism of Action

BPTES works by inhibiting the activity of glutaminase, which is an enzyme that catalyzes the conversion of glutamine to glutamate. Glutamate is an important neurotransmitter that plays a role in cell signaling and communication. By inhibiting glutaminase, BPTES blocks the production of glutamate, which can lead to the death of cancer cells that are dependent on glutamine metabolism.
Biochemical and physiological effects:
BPTES has been shown to have a variety of biochemical and physiological effects, including the inhibition of cell growth and proliferation, induction of apoptosis, and modulation of cellular metabolism. BPTES has also been shown to have anti-inflammatory and immunomodulatory effects.

Advantages and Limitations for Lab Experiments

BPTES has several advantages as a tool for cancer research. It is a selective inhibitor of glutaminase, which makes it a useful tool for studying the role of glutamine metabolism in cancer cells. However, BPTES has some limitations as well. It can be difficult to synthesize and purify, and its effectiveness can be influenced by factors such as cell type and culture conditions.

Future Directions

There are several future directions for research on BPTES. One area of interest is the development of more potent and selective inhibitors of glutaminase, which could have even greater therapeutic potential. Another area of interest is the identification of biomarkers that can predict which cancer patients are likely to respond to BPTES treatment. Additionally, there is interest in exploring the potential of BPTES in combination with other cancer treatments, such as immunotherapy.

Synthesis Methods

BPTES can be synthesized using a multi-step process involving the reaction of various chemical reagents. The synthesis of BPTES is complex, and requires careful optimization of reaction conditions to achieve high yields and purity.

Scientific Research Applications

BPTES has been extensively studied in the context of cancer research. It has been shown to selectively inhibit the growth of cancer cells that are dependent on glutamine metabolism for survival. BPTES has also been shown to enhance the efficacy of other cancer treatments, such as chemotherapy and radiation therapy.